2-{[4-(2-fluoro-4-methoxybenzyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol

• IUPAC Name: 2-[[4-[(2-fluoro-4-methoxyphenyl)methyl]-3-(2-hydroxyethyl)piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C21H27FN2O3/c1-27-19-7-6-16(20(22)12-19)14-24-10-9-23(15-18(24)8-11-25)13-17-4-2-3-5-21(17)26/h2-7,12,18,25-26H,8-11,13-15H2,1H3
• InChI Key: RDHTYHHYJFFHNX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN2CCN(CC2CCO)CC3=CC=CC=C3O)F
• Molecular Formula: C21H27FN2O3
• Molecular Weight: 374.4 g/mol

Description

2-{[4-(2-fluoro-4-methoxybenzyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol, also known as FMP, is a synthetic compound that has been extensively studied for its potential use in scientific research.

Mechanism of Action

2-{[4-(2-fluoro-4-methoxybenzyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol acts as a partial agonist at the serotonin 5-HT1A receptor, which means that it binds to the receptor and produces a response, but not to the same extent as a full agonist. This results in a modulatory effect on the receptor, which can lead to changes in neurotransmitter release and neuronal activity. This compound has also been shown to have an effect on other receptors, including the dopamine D2 receptor and the adrenergic α1 receptor.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of serotonin and dopamine in certain brain regions, which can lead to changes in mood and behavior. This compound has also been shown to have an effect on the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress and anxiety.

Advantages and Limitations for Lab Experiments

2-{[4-(2-fluoro-4-methoxybenzyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol has several advantages for use in lab experiments. It has a high affinity for the serotonin 5-HT1A receptor, which makes it a useful tool for studying the receptor and its function. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, this compound has some limitations, including its potential for off-target effects and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-{[4-(2-fluoro-4-methoxybenzyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol. One area of interest is the development of new compounds that are more selective for the serotonin 5-HT1A receptor. Another area of interest is the study of this compound in animal models of depression and anxiety, to further understand its potential as a treatment for these disorders. Additionally, research on the long-term effects of this compound use is needed to fully understand its safety and efficacy.

Synthesis Methods

2-{[4-(2-fluoro-4-methoxybenzyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol can be synthesized using a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of 4-(2-fluoro-4-methoxybenzyl)piperazine with 2-hydroxyethylamine to form 4-(2-fluoro-4-methoxybenzyl)-3-(2-hydroxyethyl)-1-piperazine. This intermediate is then reacted with 2-(4-hydroxyphenyl)ethanol to produce this compound.

Scientific Research Applications

2-{[4-(2-fluoro-4-methoxybenzyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol has been studied extensively for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This compound has also been shown to have potential as a treatment for depression, anxiety, and other mood disorders.